Cas no 92412-57-2 (Phenoxaphosphinin-10-ium 10-oxide)

• Product Name: Phenoxaphosphinin-10-ium 10-oxide
• CAS No: 92412-57-2
• MF: C₁₂H₈O₂P
• MW: 215.164484024048
• CID: 1972143
• PubChem ID: 6327893
• Update Time: 2025-04-21

Phenoxaphosphinin-10-ium 10-oxide Chemical and Physical Properties

Names and Identifiers

• Phenoxaphosphinin-10-ium 10-oxide
• NSC87209
• AC1O3GKY
• NSC-87209
• SCHEMBL19091444
• 10h-phenoxaphosphinine 10-oxide
• 92412-57-2
• DTXSID40422565

• Inchi： 1S/C12H8O2P/c13-15-11-7-3-1-5-9(11)14-10-6-2-4-8-12(10)15/h1-8H/q+1
• InChI Key： ZEKNQYBCHWCLRH-UHFFFAOYSA-N
• SMILES： [P+]1(C2C=CC=CC=2OC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 216.03400
• Monoisotopic Mass: 215.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 49.77000
• LogP: 2.30280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers